Cas no 1341975-29-8 (3-(2,2-dimethoxyethyl)aminopropanoic acid)

• Product Name: 3-(2,2-dimethoxyethyl)aminopropanoic acid
• CAS No: 1341975-29-8
• MF: C₇H₁₅NO₄
• MW: 177.198302507401
• CID: 5149461
• PubChem ID: 63687002
• Update Time: 2025-10-31

3-(2,2-dimethoxyethyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2,2-dimethoxyethyl)amino]propanoic acid
• 3-(2,2-Dimethoxyethylamino)propanoic acid
• 3-(2,2-dimethoxyethyl)aminopropanoic acid

• Inchi： 1S/C7H15NO4/c1-11-7(12-2)5-8-4-3-6(9)10/h7-8H,3-5H2,1-2H3,(H,9,10)
• InChI Key： BOMCMMVTTHKKOY-UHFFFAOYSA-N
• SMILES： O(C)C(CNCCC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 125
• XLogP3: -3.1
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2,2-dimethoxyethyl)aminopropanoic acid

Professional Introduction to 3-(2,2-dimethoxyethyl)aminopropanoic Acid (CAS No. 1341975-29-8)

3-(2,2-dimethoxyethyl)aminopropanoic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 1341975-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of 3-(2,2-dimethoxyethyl)aminopropanoic acid consists of an amino group attached to a propanoic acid backbone, with a 2,2-dimethoxyethyl side chain. This particular arrangement imparts distinct chemical and pharmacological characteristics, making it an intriguing subject for further investigation. The presence of both hydrophilic and lipophilic moieties enhances its solubility and bioavailability, which are critical factors in drug design and formulation.

In recent years, there has been a growing interest in the development of bioactive compounds that can modulate biological pathways effectively. 3-(2,2-dimethoxyethyl)aminopropanoic acid has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary research suggests that this compound may exhibit anti-inflammatory properties by interacting with key signaling molecules such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The pharmacokinetic profile of 3-(2,2-dimethoxyethyl)aminopropanoic acid is another area of active investigation. Studies have demonstrated that the compound exhibits moderate oral bioavailability and a favorable half-life, suggesting its potential for therapeutic use. Additionally, the structural flexibility of the molecule allows for modifications that can enhance its metabolic stability and target specificity. This characteristic is particularly important in drug development, as it enables the fine-tuning of pharmacological properties to optimize therapeutic outcomes.

Beyond its pharmaceutical applications, 3-(2,2-dimethoxyethyl)aminopropanoic acid has shown promise in biochemical research. Its unique structure makes it a useful tool for studying enzyme mechanisms and protein interactions. For instance, researchers have utilized this compound to probe the binding kinetics of various proteases and kinases, providing insights into their functional roles in cellular processes. Such studies not only contribute to our fundamental understanding of biological systems but also aid in the identification of novel drug targets.

The synthesis of 3-(2,2-dimethoxyethyl)aminopropanoic acid is another area where advancements have been made. Modern synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to introduce specific stereocenters and functional groups, respectively. These advancements in synthetic chemistry have not only facilitated research but also paved the way for large-scale production if future commercial applications arise.

The safety profile of 3-(2,2-dimethoxyethyl)aminopropanoic acid is also an important consideration. Preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses, suggesting its potential for safe use in humans. However, further comprehensive toxicological assessments are necessary to fully characterize its safety profile before it can be considered for clinical trials. These studies will include evaluations of acute toxicity, chronic exposure effects, and potential long-term health risks.

In conclusion, 3-(2,2-dimethoxyethyl)aminopropanoic acid (CAS No. 1341975-29-8) is a multifaceted compound with significant potential in pharmaceuticals and biochemical research. Its unique structural features and promising biological activities make it an attractive candidate for further development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in advancing therapeutic strategies and enhancing our understanding of biological processes.